Cas no 2137582-30-8 (Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester
• CAS No: 2137582-30-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5293715
• Update Time: 2025-08-04

Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-6-9(14)4-5-10-8-16-10/h10H,4-8H2,1-3H3,(H,13,15)
• InChI Key： MYZRRFONKJGTSA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(=O)CCC1CO1

Additional information on Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester (CAS No. 2137582-30-8): A Comprehensive Overview

Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2137582-30-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules known for their versatile applications in synthetic chemistry and drug development. Its unique structural features, characterized by the presence of an ester group and an epoxide moiety, make it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester consists of a five-carbon chain with an oxo group at the third position and a 1,1-dimethylethyl ester group at one end. The presence of a 2-oxiranyl group (an epoxide) at the fifth carbon adds to its reactivity, making it a potential building block for various chemical transformations. This compound's ability to undergo ring-opening reactions with nucleophiles has been explored in several synthetic pathways, particularly in the development of novel pharmaceuticals.

In recent years, there has been growing interest in the applications of epoxide-containing compounds due to their role in constructing complex molecular architectures. The study of Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester has been influenced by advancements in green chemistry and sustainable synthetic methods. Researchers have been exploring ways to utilize this compound in catalytic processes that minimize waste and energy consumption. For instance, recent studies have demonstrated its utility in enantioselective synthesis, where chiral auxiliaries or catalysts are employed to achieve high selectivity in the formation of specific stereoisomers.

The pharmaceutical industry has been particularly keen on exploring the potential of Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester as a precursor for active pharmaceutical ingredients (APIs). Its structural motif is reminiscent of several known bioactive compounds, suggesting that derivatives of this molecule could exhibit therapeutic properties. For example, researchers have investigated its potential use in the synthesis of protease inhibitors and other enzymes that play crucial roles in various diseases. The ability to modify its structure through functional group interconversions makes it an attractive candidate for medicinal chemistry programs.

The chemical reactivity of Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester has been extensively studied in academic and industrial settings. One notable reaction pathway involves the ring-opening polymerization of epoxides with diamines or other nucleophiles to form polyamides. These polymers have applications in materials science, including biodegradable plastics and high-performance coatings. Additionally, the compound's ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals.

The synthesis of Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester presents unique challenges due to its sensitive functional groups. However, advances in synthetic methodology have made it more accessible than previously thought. Recent publications have described efficient routes to this compound using transition metal-catalyzed reactions and other innovative techniques. These methods not only improve yield but also enhance scalability for industrial applications. The development of such processes is crucial for integrating this compound into large-scale manufacturing processes without compromising purity or efficiency.

The environmental impact of synthesizing and using Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester has also been a focus of research. Efforts have been made to develop greener alternatives to traditional synthetic routes by employing biocatalysts or renewable feedstocks. For instance, enzymatic approaches have been explored as a means to achieve selective transformations without harsh chemical conditions. Such innovations align with global trends toward sustainable chemistry and highlight the compound's potential as part of a more environmentally friendly chemical industry.

In conclusion, Carbamic acid, N-[5-(2-oxiranyl)-3-oxopentyl]-, 1,1-dimethylethyl ester (CAS No. 2137582-30-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this molecule，its importance is likely to grow further，driven by both academic curiosity and industrial demand for innovative chemical solutions.